![molecular formula C12H7Cl2FO B6381461 2-Chloro-5-(3-chloro-4-fluorophenyl)phenol, 95% CAS No. 1261899-26-6](/img/structure/B6381461.png)
2-Chloro-5-(3-chloro-4-fluorophenyl)phenol, 95%
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Overview
Description
2-Chloro-5-(3-chloro-4-fluorophenyl)phenol, 95% (2C5CF95) is a chemical compound with a wide range of applications. It is a colorless, crystalline solid with a melting point of 115-116°C and a boiling point of 204°C. It is a highly polar and water-soluble compound, and is soluble in most organic solvents. 2C5CF95 is used in a variety of applications, including organic synthesis, pharmaceuticals, and agrochemicals.
Scientific Research Applications
2-Chloro-5-(3-chloro-4-fluorophenyl)phenol, 95% has a wide range of scientific research applications. It is used in the synthesis of a variety of organic compounds, including pharmaceuticals and agrochemicals. It is also used in the synthesis of dyes, pigments, and other materials. In addition, 2-Chloro-5-(3-chloro-4-fluorophenyl)phenol, 95% is used in the synthesis of polymers and other materials for use in the electronics industry.
Mechanism of Action
2-Chloro-5-(3-chloro-4-fluorophenyl)phenol, 95% acts as an electrophile, meaning it has the ability to react with electron-rich molecules such as nucleophiles. When 2-Chloro-5-(3-chloro-4-fluorophenyl)phenol, 95% reacts with a nucleophile, it forms a covalent bond between the two molecules. This reaction is known as a nucleophilic substitution reaction.
Biochemical and Physiological Effects
2-Chloro-5-(3-chloro-4-fluorophenyl)phenol, 95% has been studied for its potential effects on biochemical and physiological processes. Studies have shown that 2-Chloro-5-(3-chloro-4-fluorophenyl)phenol, 95% has the potential to inhibit the activity of certain enzymes, including cyclooxygenase and lipoxygenase. In addition, 2-Chloro-5-(3-chloro-4-fluorophenyl)phenol, 95% has been found to have anti-inflammatory and anti-bacterial properties.
Advantages and Limitations for Lab Experiments
2-Chloro-5-(3-chloro-4-fluorophenyl)phenol, 95% has a number of advantages for use in laboratory experiments. It is a highly polar and water-soluble compound, making it easy to work with in aqueous solutions. In addition, it is a relatively stable compound, making it suitable for use in a variety of chemical reactions. However, 2-Chloro-5-(3-chloro-4-fluorophenyl)phenol, 95% is a relatively expensive compound, making it less suitable for use in large-scale experiments.
Future Directions
The potential applications of 2-Chloro-5-(3-chloro-4-fluorophenyl)phenol, 95% are numerous and varied. One potential future direction is the development of new pharmaceuticals based on the compound. Another potential future direction is the development of new agrochemicals based on 2-Chloro-5-(3-chloro-4-fluorophenyl)phenol, 95%. Additionally, 2-Chloro-5-(3-chloro-4-fluorophenyl)phenol, 95% could be used in the synthesis of new materials for use in the electronics industry. Finally, 2-Chloro-5-(3-chloro-4-fluorophenyl)phenol, 95% could be used in the synthesis of new dyes, pigments, and other materials.
Synthesis Methods
2-Chloro-5-(3-chloro-4-fluorophenyl)phenol, 95% can be synthesized by a number of methods. One method is the reaction of 2-chloro-5-fluorophenol with 3-chloro-4-fluorobenzoyl chloride in the presence of a base, such as sodium hydroxide. This reaction produces the desired compound in high yields and with good purity. Other methods for synthesizing 2-Chloro-5-(3-chloro-4-fluorophenyl)phenol, 95% include the reaction of 2-chloro-5-fluorophenol with 3-chloro-4-fluorobenzoyl chloride in the presence of a Lewis acid, such as aluminum chloride, or the reaction of 2-chloro-5-fluorophenol with 3-chloro-4-fluorobenzoyl chloride in the presence of a base, such as sodium hydroxide.
properties
IUPAC Name |
2-chloro-5-(3-chloro-4-fluorophenyl)phenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7Cl2FO/c13-9-3-1-8(6-12(9)16)7-2-4-11(15)10(14)5-7/h1-6,16H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVESBLKIKTZIQM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CC(=C(C=C2)Cl)O)Cl)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7Cl2FO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40686024 |
Source
|
Record name | 3',4-Dichloro-4'-fluoro[1,1'-biphenyl]-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40686024 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261899-26-6 |
Source
|
Record name | 3',4-Dichloro-4'-fluoro[1,1'-biphenyl]-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40686024 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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